Cas no 58026-13-4 (1-(Benzyloxy)-3-(bromomethyl)-5-methoxybenzene)

1-(Benzyloxy)-3-(bromomethyl)-5-methoxybenzene structure

58026-13-4 structure

Product Name:1-(Benzyloxy)-3-(bromomethyl)-5-methoxybenzene

CAS No:58026-13-4

Molecular Formula:C₁₅H₁₅BrO₂

Molecular Weight:307.182403802872

CID:6641095

PubChem ID:129951022

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1-(Benzyloxy)-3-(bromomethyl)-5-methoxybenzene Properties

Names and Identifiers

- SCHEMBL21582181
- 58026-13-4
- 1-(Benzyloxy)-3-(bromomethyl)-5-methoxybenzene
- InChIKey： OVIVUCKPDFUEHU-UHFFFAOYSA-N
- Inchi： 1S/C15H15BrO2/c1-17-14-7-13(10-16)8-15(9-14)18-11-12-5-3-2-4-6-12/h2-9H,10-11H2,1H3
- SMILES： BrCC1C=C(C=C(C=1)OCC1C=CC=CC=1)OC

Computed Properties

Exact Mass: 306.02554g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 5
Monoisotopic Mass: 306.02554g/mol
Heavy Atom Count: 18
Complexity: 229
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.9
Topological Polar Surface Area: 18.5Å²

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58026-13-4 (1-(Benzyloxy)-3-(bromomethyl)-5-methoxybenzene) Related Products

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